Cas no 61622-24-0 (Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]-)
61622-24-0 structure
Product Name:Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]-
CAS No:61622-24-0
MF:C16H12N2O3S
MW:312.343082427979
CID:472448
PubChem ID:53681272
Update Time:2025-04-19
Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]benzene
- Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]-
- 61622-24-0
- DTXSID70705914
-
- Inchi: 1S/C16H12N2O3S/c1-21-16-9-6-13(10-15(16)17-11-22)3-2-12-4-7-14(8-5-12)18(19)20/h2-10H,1H3
- InChI Key: BGUGLIXAILLJMW-UHFFFAOYSA-N
- SMILES: S=C=NC1=C(C=CC(=C1)C=CC1C=CC(=CC=1)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 312.05696
- Monoisotopic Mass: 312.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.4
- Topological Polar Surface Area: 99.5Ų
Experimental Properties
- PSA: 64.73
Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
61622-24-0 (Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk